N-methyl-3-(methylsulfanyl)aniline hydrochloride
Overview
Description
N-methyl-3-(methylsulfanyl)aniline hydrochloride (NMMA-HCl) is an organic compound with a unique chemical structure that has a wide range of applications in scientific research. NMMA-HCl is a versatile compound, used in both in vitro and in vivo studies, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
N-methyl-3-(methylsulfanyl)aniline hydrochloride has a wide range of applications in scientific research. It has been used in in vitro studies to investigate the effects of N-methyl-3-(methylsulfanyl)aniline hydrochloride on cell cultures and cell lines. It has also been used in in vivo studies to study the effects of N-methyl-3-(methylsulfanyl)aniline hydrochloride on animals. N-methyl-3-(methylsulfanyl)aniline hydrochloride has also been used in studies to investigate the effects of N-methyl-3-(methylsulfanyl)aniline hydrochloride on the cardiovascular system, the nervous system, and the immune system.
Mechanism of Action
N-methyl-3-(methylsulfanyl)aniline hydrochloride is an inhibitor of nitric oxide synthase (NOS) and is thought to act by blocking the action of NOS, leading to decreased production of nitric oxide (NO). NO is a signaling molecule involved in a variety of physiological processes, and inhibition of NOS by N-methyl-3-(methylsulfanyl)aniline hydrochloride can lead to changes in these processes.
Biochemical and Physiological Effects
N-methyl-3-(methylsulfanyl)aniline hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of NO, leading to decreased vasodilation and increased blood pressure. It has also been found to inhibit the release of neurotransmitters, leading to decreased neurotransmission. N-methyl-3-(methylsulfanyl)aniline hydrochloride has also been found to have anti-inflammatory effects, and to alter the expression of certain genes.
Advantages and Limitations for Lab Experiments
N-methyl-3-(methylsulfanyl)aniline hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in scientific research. However, it also has several limitations. N-methyl-3-(methylsulfanyl)aniline hydrochloride is toxic and can cause adverse effects if used in high concentrations, and it is not suitable for use in long-term studies due to its toxicity.
Future Directions
Future research on N-methyl-3-(methylsulfanyl)aniline hydrochloride could focus on further elucidating the biochemical and physiological effects of N-methyl-3-(methylsulfanyl)aniline hydrochloride, as well as investigating its potential therapeutic applications. Additionally, further research could be done to investigate the effects of N-methyl-3-(methylsulfanyl)aniline hydrochloride on other physiological processes, such as metabolism and the immune system. Finally, research could be done to investigate the potential toxic effects of N-methyl-3-(methylsulfanyl)aniline hydrochloride, as well as to develop safer and more effective methods for its synthesis.
Synthesis Methods
N-methyl-3-(methylsulfanyl)aniline hydrochloride is synthesized from the reaction of N-methyl-3-(methylsulfanyl)aniline (NMMA) and hydrochloric acid (HCl). The reaction is catalyzed by sulfuric acid and proceeds through an SN2 mechanism. The product of the reaction is N-methyl-3-(methylsulfanyl)aniline hydrochloride, which is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-3-(methylsulfanyl)aniline hydrochloride involves the reaction of 3-nitroanisole with methyl mercaptan to form 3-(methylsulfanyl)anisole, which is then reacted with methylamine to form N-methyl-3-(methylsulfanyl)aniline. The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt.", "Starting Materials": [ "3-nitroanisole", "methyl mercaptan", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-nitroanisole is reacted with methyl mercaptan in the presence of a catalyst such as zinc dust or Raney nickel to form 3-(methylsulfanyl)anisole.", "Step 2: 3-(methylsulfanyl)anisole is then reacted with excess methylamine in the presence of a base such as sodium hydroxide to form N-methyl-3-(methylsulfanyl)aniline.", "Step 3: The amine product is then treated with hydrochloric acid to form the hydrochloride salt of N-methyl-3-(methylsulfanyl)aniline." ] } | |
CAS RN |
166981-71-1 |
Product Name |
N-methyl-3-(methylsulfanyl)aniline hydrochloride |
Molecular Formula |
C8H12ClNS |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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